Cas no 55041-85-5 (1-(2,3-dihydro-1H-pyrrolizin-5-yl)-Ethanone)

1-(2,3-dihydro-1H-pyrrolizin-5-yl)-Ethanone structure
55041-85-5 structure
Product Name:1-(2,3-dihydro-1H-pyrrolizin-5-yl)-Ethanone
CAS No:55041-85-5
MF:C9H11NO
MW:149.189742326736
CID:943261
PubChem ID:526559
Update Time:2025-04-19

1-(2,3-dihydro-1H-pyrrolizin-5-yl)-Ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(2,3-dihydro-1H-pyrrolizin-5-yl)-Ethanone
    • 1-(6,7-dihydro-5H-pyrrolizin-3-yl)ethanone
    • Ethanone, 1-(2,3-dihydro-1H-pyrrolizin-5-yl)- (9CI)
    • 5-Acetyl-1,2-dihydro-3H-pyrrolo<1,2-a>pyrrole
    • 5-acetyl-2,3-1H-pyrrolizine
    • 5-Acetyl-2,3-dihydro-1H-pyrrolizin
    • 5-acetyl-2,3-dihydro-1H-pyrrolizine
    • 5-acetyl-2,3-dihydro-lH-pyrrolizine
    • acetylpyrrolizine,5-acetyl-2,3-1H-pyrrolizine
    • 1-(2,3-dihydro-1H-pyrrolizin-5-yl)ethan-1-one
    • RL6J23X93F
    • DB-237447
    • 55041-85-5
    • SCHEMBL16991626
    • Ethanone, 1-(2,3-dihydro-1H-pyrrolizin-5-yl)-
    • DTXSID90335717
    • 1-(2,3-dihydro-1H-pyrrolizin-5-yl)ethanone
    • CHEBI:156152
    • NWSCEJHRUVCUSX-UHFFFAOYSA-N
    • 1-(2,3-Dihydro-1H-pyrrolizin-5-yl)ethanone, 9CI
    • Inchi： 1S/C9H11NO/c1-7(11)9-5-4-8-3-2-6-10(8)9/h4-5H,2-3,6H2,1H3
    • InChI Key： NWSCEJHRUVCUSX-UHFFFAOYSA-N
    • SMILES： O=C(C)C1=CC=C2CCCN21

Computed Properties

  • Exact Mass: 149.08400
  • Monoisotopic Mass: 149.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 22Ų

Experimental Properties

  • Melting Point: Mp 45.5 °
  • PSA: 22.00000
  • LogP: 1.63690

1-(2,3-dihydro-1H-pyrrolizin-5-yl)-Ethanone Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(2,3-dihydro-1H-pyrrolizin-5-yl)-Ethanone Related Literature

Related Categories

55041-85-5 (1-(2,3-dihydro-1H-pyrrolizin-5-yl)-Ethanone) Related Products

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk